molecular formula C16H14O B8683599 2-(4-Ethylphenyl)benzofuran CAS No. 61472-20-6

2-(4-Ethylphenyl)benzofuran

Cat. No.: B8683599
CAS No.: 61472-20-6
M. Wt: 222.28 g/mol
InChI Key: AKPYMEJSYZGGAO-UHFFFAOYSA-N
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Description

2-(4-Ethylphenyl)benzofuran is a useful research compound. Its molecular formula is C16H14O and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

61472-20-6

Molecular Formula

C16H14O

Molecular Weight

222.28 g/mol

IUPAC Name

2-(4-ethylphenyl)-1-benzofuran

InChI

InChI=1S/C16H14O/c1-2-12-7-9-13(10-8-12)16-11-14-5-3-4-6-15(14)17-16/h3-11H,2H2,1H3

InChI Key

AKPYMEJSYZGGAO-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)C2=CC3=CC=CC=C3O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask containing 5.4 g. (0.028 mol.) of cuprous 4-ethylphenylacetylide in 100 ml. of pyridine is thoroughly flushed with nitrogen. A solution of 6.19 g. (0.028 mol.) of o-iodophenol in 50 ml. of pyridine is added under nitrogen and the reaction mixture is stirred and heated at 120° for 22 hours. The pyridine is removed by distillation in vacuo, the residue is added to an ice-water mixture and the gummy precipitate is collected and dissolved in methylene chloride. The methylene chloride solution is washed with 3N hydrochloric acid and water and concentrated under reduced pressure to give a residue which is chromatographed on a silica gel "dry-column" to give 2-(4-ethylphenyl)benzofuran.
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